Cas no 472-30-0 (Masticadienolic acid)

Masticadienolic acid structure
Masticadienolic acid structure
Product Name:Masticadienolic acid
CAS No:472-30-0
MF:C30H48O3
MW:456.700329780579
CID:837394
PubChem ID:73719044
Update Time:2025-04-19

Masticadienolic acid Chemical and Physical Properties

Names and Identifiers

    • Masticadienolic acid
    • (3β,13α,14β,17α,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
    • 24Z-masticadienolic acid
    • Cyclolandenol
    • cyclolaudenol
    • (3beta,13alpha,14beta,17alpha,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
    • 3β-Hydroxytirucalla-7
    • [ "3β-Hydroxytirucalla-7", "24(Z)-dien-26-oic acid" ]
    • CS-0023876
    • FS-9907
    • HY-N3313
    • (Z,6S)-6-[(3S,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid
    • AKOS040762027
    • 472-30-0
    • (3,13,14,17,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
    • B0005-190211
    • CHEMBL5266227
    • Masticadielic acid
    • Inchi: 1S/C30H48O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,19,21-22,24-25,31H,8-9,12-18H2,1-7H3,(H,32,33)/b20-10-/t19-,21-,22-,24-,25-,28+,29-,30+/m0/s1
    • InChI Key: UILQHUKSFUOOLH-MCGHDPRASA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CC=C3[C@@H]2CC[C@@]2(C)[C@H]([C@@H](C)CC/C=C(\C(=O)O)/C)CC[C@@]23C)C1(C)C

Computed Properties

  • Exact Mass: 456.36000
  • Monoisotopic Mass: 456.36034539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 567.2±50.0 °C at 760 mmHg
  • Flash Point: 310.9±26.6 °C
  • PSA: 57.53000
  • LogP: 7.39970
  • Vapor Pressure: 0.0±3.5 mmHg at 25°C

Masticadienolic acid Security Information

Masticadienolic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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